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Compound of Interest

Compound Name: 2-Hydrazinopyrimidine

Cat. No.: B184050

An In-Depth Technical Guide to 2-Hydrazinopyrimidine: Sourcing, Quality Control, and
Handling for Research & Development

Introduction to 2-Hydrazinopyrimidine

2-Hydrazinopyrimidine (CAS No. 7504-94-1) is a heterocyclic organic compound featuring a
pyrimidine ring substituted with a hydrazine group.[1][2] Its molecular formula is CaHeNa4, with a
molecular weight of approximately 110.12 g/mol .[1][2] This reagent is typically supplied as a
white to light yellow crystalline powder.[1] The unique reactivity of the hydrazine moiety,
combined with the electronic properties of the pyrimidine ring, makes it a valuable building
block in medicinal chemistry and a specialized reagent in analytical sciences.

In drug discovery, the pyrimidine scaffold is a "privileged" structure, appearing in numerous
FDA-approved drugs for a wide range of diseases, including cancer and infectious diseases.[3]
[4] 2-Hydrazinopyrimidine serves as a precursor for synthesizing more complex molecules,
such as hydrazones and fused heterocyclic systems like pyrazolo[1,5-a]pyrimidines, which
have shown potential as kinase inhibitors and anticancer agents.[5][6] Its application also
extends to analytical chemistry, where it can be used as a derivatization agent to enhance the
detection of other molecules in techniques like mass spectrometry.[1]

This guide provides an in-depth overview of the commercial landscape for 2-
Hydrazinopyrimidine, outlines critical quality control measures, and details best practices for
its handling and storage, aimed at researchers, chemists, and supply chain professionals in the
pharmaceutical and biotechnology industries.
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Commercial Availability and Sourcing

2-Hydrazinopyrimidine is readily available from a variety of chemical suppliers, catering to
needs ranging from small-scale academic research to larger developmental quantities. Purity
levels typically range from 95% to over 97%.[2][7][8]

Major Commercial Suppliers

The following table summarizes the offerings from several prominent suppliers. Pricing and
stock levels are subject to change and should be verified directly with the vendor.
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) Typical Available CAS MDL
Supplier . . Notes
Purity Pack Sizes Number Number
Marketed
under the
Thermo
) >96.0% MFCD01249 Thermo
Fisher 19g,509[7][9] 7504-94-1[7] S
S (HPLQO)[7] 337[9] Scientific
Scientific
Chemicals
brand.
Custom
ackagin
P J g Often
] (product is ]
Sigma- ) supplied as a
_ listed as MFCD01249
Aldrich 95%][2] ) ) 7504-94-1[2] hydrate
discontinued 337[2]
(Merck) (CaHsNa -
but may be
_ xH20).[2]
available as a
hydrate)[2]
Provides
pricing for
Apollo 19,59,25 MFCD01249 various
o 97%][8] 7504-94-1[8] N
Scientific g[8] 337[8] quantities on
their website.
[8]
Stock
19,509,109, : ,
7504-94- MFCDO01249 available in
Fluorochem 95%[10] 25 g, 100 ]
[10] 1[10] 337[10] various global
I locations.[10]
Offers a
range of
Oakwood . 250 mg, 1 g, 7504-94- MFCDO01249 research-
) Not specified
Chemical 5g, 25¢g[11] 1[11] 337[11] focused
quantities.
[11]
US Biological  Highly 500 mg, 1 g, 7504-94- Not specified Offers
Life Sciences  Purified, 249,50[12] 1[12] different
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99+% (HPLC) grades for

[12] biochemical
applications.
[12]

Key Considerations for Sourcing

When selecting a supplier for 2-Hydrazinopyrimidine, researchers should consider the
following:

o Purity and Documentation: The required purity depends on the application. For synthetic
chemistry, a 95-97% purity may be sufficient, whereas applications in quantitative analysis or
late-stage drug development may demand >99% purity. Always request a lot-specific
Certificate of Analysis (CoA) to verify purity, identity (e.g., via NMR or IR), and the analytical
methods used.[13][14][15]

e Scale and Lead Time: Availability can vary significantly between catalog suppliers and bulk
manufacturers. For research quantities (mg to g), suppliers like those listed above are
suitable.[8][10][11] For kilogram-scale needs, a custom synthesis request may be necessary,
involving longer lead times.[16]

e Physical Form: The compound is typically a solid, but it can be supplied as a hydrate.[2] The
presence of water can affect reaction stoichiometry and should be accounted for. The
anhydrous form is air- and heat-sensitive, requiring more stringent storage.[1]

Quality Control and Purity Assessment

Ensuring the quality of 2-Hydrazinopyrimidine is paramount, as impurities can lead to failed
experiments or the formation of undesired byproducts.

Understanding the Impurity Profile

The most common methods for synthesizing 2-Hydrazinopyrimidine involve the nucleophilic
substitution of a leaving group at the 2-position of the pyrimidine ring with hydrazine.[1] Typical
starting materials include 2-chloropyrimidine or 2-mercaptopyrimidine, which react with
hydrazine hydrate.[1][17]
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Based on these routes, potential impurities include:
o Unreacted Starting Materials: Residual 2-chloropyrimidine or other pyrimidine precursors.

» Residual Hydrazine: As a process reagent, hydrazine is a potential genotoxic impurity and its
levels must be carefully controlled in pharmaceutical applications.[18]

o Byproducts of Degradation: The hydrazine moiety is susceptible to oxidation, which can lead
to the formation of various degradation products, particularly if not stored correctly.

Analytical Methods for Quality Verification

A combination of analytical techniques should be used to confirm the identity and purity of the
material.

» High-Performance Liquid Chromatography (HPLC): The primary method for assessing purity
and identifying impurities. A reversed-phase method with UV detection is typically suitable.[7]
[19]

* Nuclear Magnetic Resonance (*H NMR) Spectroscopy: Confirms the chemical structure and
can detect impurities with distinct proton signals.

e Mass Spectrometry (MS): Confirms the molecular weight of the compound.[13]

¢ Infrared (IR) Spectroscopy: Confirms the presence of key functional groups.[7]

Standard Operating Procedure: Purity Determination by
HPLC

This protocol is a representative method for determining the purity of 2-Hydrazinopyrimidine.
Method validation is required for GMP applications.[19]

1. Objective: To determine the purity of a 2-Hydrazinopyrimidine sample by reversed-phase
HPLC with UV detection.

2. Materials and Reagents:

e 2-Hydrazinopyrimidine sample
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Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid (or Trifluoroacetic acid)

Reference standard (if available)
. Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um particle size)
. Chromatographic Conditions:

Mobile Phase A: 0.1% Formic acid in Water

Mobile Phase B: 0.1% Formic acid in Acetonitrile

Gradient: 5% B to 95% B over 15 minutes, hold for 2 minutes, then return to initial
conditions.

Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 254 nm (or Amax determined by UV scan)[19]
Injection Volume: 10 pL[19]
. Procedure:

Sample Preparation: Accurately weigh approximately 1 mg of 2-Hydrazinopyrimidine and
dissolve it in 1 mL of a 50:50 mixture of water and acetonitrile to create a 1 mg/mL stock
solution.

System Equilibration: Equilibrate the HPLC system with the initial mobile phase composition
(95% A, 5% B) until a stable baseline is achieved.[19]
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Injection: Inject the prepared sample solution onto the column.

Data Analysis: Integrate all peaks in the chromatogram. Calculate the area percent purity by
dividing the main peak area by the total area of all peaks.

6. Acceptance Criteria:

For R&D purposes, a purity of 295% is typically acceptable. Specifications should be set
based on the specific needs of the project.

Supplier Qualification Workflow

For drug development professionals, qualifying a supplier is a critical, multi-step process to
ensure a consistent and reliable supply of high-quality material. The following workflow
illustrates the key stages.
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Phase 1: Initial Screening
Identify Potential Suppliers
(e.g., Thermo, Sigma, Apollo)
Request Technical Documents
(CoA, SDS, Quote)
Review Purity, Specs,
and Lead Times

Meets Initial Criteria

Phase 2: Material Evaluation
Order Sample Quantity
from 1-2 Shortlisted Suppliers
Perform In-House QC Testing
(HPLC, NMR, MS)
Compare Results to
Supplier's CoA

Data Concordant

Phase 3: Final Qualification
Evaluate Batch-to-Batch
Consistency (if possible)

'

Approve Supplier and
Establish Specifications
Qualified Material for R&D

Click to download full resolution via product page

Caption: Workflow for qualifying a 2-Hydrazinopyrimidine supplier.
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Safe Handling, Storage, and Disposal

Proper handling and storage are essential to maintain the integrity of 2-Hydrazinopyrimidine
and ensure laboratory safety.

Safety Precautions

According to safety data sheets, 2-Hydrazinopyrimidine is classified as an irritant.[2][10]
e Causes skin irritation (H315).[2][10]

o Causes serious eye irritation (H319).[2][10]

o May cause respiratory irritation (H335).[2][10]

Recommended Handling Procedures:

o Always handle in a well-ventilated area or a chemical fume hood.[20][21]

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves, and a lab coat.[22]

e Avoid breathing dust. Use dry clean-up procedures and avoid generating dust during
handling.[20]

» Wash hands thoroughly after handling.[21]

Storage Conditions

2-Hydrazinopyrimidine is sensitive to air and heat.[1]

o Storage Temperature: Store in a cool, dry place, often under refrigerated conditions (0-10°C).
[1] Some suppliers recommend 2-8°C.[23]

e Atmosphere: To prevent oxidation, store under an inert atmosphere (e.g., argon or nitrogen).

[1]

» Container: Keep the container tightly sealed to prevent moisture ingress.[20]
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Disposal

Dispose of unused material and its container as hazardous waste in accordance with local,
state, and federal regulations. Do not allow the chemical to enter drains or sewer systems.[21]
[22]

Conclusion

2-Hydrazinopyrimidine is an accessible and vital reagent for chemical synthesis and drug
discovery, available through numerous commercial suppliers. For researchers and developers,
the key to successful utilization lies not just in sourcing the material but in applying rigorous
quality control and adhering to strict safety and storage protocols. By carefully selecting a
supplier, performing independent analytical verification, and understanding the compound's
stability, professionals can ensure the integrity of their research and the reliability of their
results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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